Cas no 1697849-33-4 (5-bromo-1-(1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1697849-33-4
• MF: C₆H₆BrN₅S
• MW: 260.114337444305
• CID: 5704186
• PubChem ID: 103098523
• Update Time: 2025-09-23

5-bromo-1-(1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-[(1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• EN300-1108301
• 1697849-33-4
• 1H-1,2,4-Triazol-3-amine, 5-bromo-1-(2-thiazolylmethyl)-
• 5-bromo-1-(1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C6H6BrN5S/c7-5-10-6(8)11-12(5)3-4-9-1-2-13-4/h1-2H,3H2,(H2,8,11)
• InChI Key： UGRUWOZHAJBHAH-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1=NC=CS1

Computed Properties

• Exact Mass: 258.95273g/mol
• Monoisotopic Mass: 258.95273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 2.15±0.1 g/cm3(Predicted)
• Boiling Point: 467.3±47.0 °C(Predicted)
• pka: 2.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides